Cas no 1857156-37-6 (1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine
• CAS No: 1857156-37-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6072879
• PubChem ID: 165473642
• Update Time: 2025-10-29

1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1857156-37-6
• 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine
• EN300-1108254

• Inchi： 1S/C8H15N3O/c1-3-7(2)12-6-11-5-8(9)4-10-11/h4-5,7H,3,6,9H2,1-2H3
• InChI Key： CJRGQJLIGANXIB-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C=N1)N)C(C)CC

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine

Introduction to Compound CAS No. 1857156-37-6: 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine

The compound CAS No. 1857156-37-6, also known as 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and potential biological activities, making it a subject of extensive research in recent years.

The chemical structure of 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine consists of a pyrazole ring, a nitrogen-containing heterocycle, substituted with an (butan-2-yloxy)methyl group at the 4-position. This substitution pattern imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity and reactivity in chemical reactions.

Recent studies have explored the potential of this compound as a building block for drug development, particularly in the design of kinase inhibitors and other bioactive molecules. The pyrazole ring is known for its ability to form hydrogen bonds and interact with protein targets, making it a valuable moiety in medicinal chemistry.

In addition to its role in drug discovery, 1-[(butan-2-yloxy)methyl]-1H-pyrazol-4-amine has been investigated for its applications in agrochemicals, such as herbicides and fungicides. Researchers have reported that this compound exhibits promising activity against various plant pathogens, making it a potential candidate for developing environmentally friendly agricultural solutions.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrazole ring followed by substitution reactions to introduce the (butan-2-yloxy)methyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable routes for its production.

Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets at the atomic level. These studies have been instrumental in guiding the design of more potent derivatives with improved pharmacokinetic properties.

In conclusion, CAS No. 1857156-37-6 (1-[(butan-2-yloxy)methyl]-H-pyrazol-4-amine) is a compound of significant interest due to its diverse applications and promising biological profile. Continued research into its properties and potential uses is expected to yield further breakthroughs in various scientific domains.